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Compound of Interest

Compound Name: Potassium Azide-15N

Cat. No.: B13413839

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the safety data for Potassium Azide-15N.
While a specific Safety Data Sheet (SDS) for the 15N-labeled variant is not readily available in
the public domain, the isotopic substitution of nitrogen-14 with nitrogen-15 is not expected to
alter the chemical and toxicological properties of the molecule. Therefore, this document is
based on the well-established safety profile of unlabeled potassium azide (KNs). Professionals
handling Potassium Azide-15N should use this guide as a foundational resource and always
refer to the supplier-specific SDS for the most accurate information.

Potassium Azide-15N is a labeled intermediate utilized in the synthesis of complex molecules,
such as the labeled analogue of Tazobactam Sodium Salt, a 3-Lactamase inhibitor.[1] Its
handling requires stringent safety protocols due to its acute toxicity and explosive potential
under certain conditions.

Physical and Chemical Properties

The fundamental physical and chemical characteristics of potassium azide are summarized
below. These properties are crucial for understanding its behavior under various laboratory
conditions.
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Property Value Source

Molecular Formula KN21°N [1]

Molecular Weight 82.11 g/mol [1]
Colorless crystals or white

Appearance [2][3]
powder

Density 2.038 g/cm3

350 °C (662 °F; 623 K)

Melting Point )
(decomposes in vacuum)
Boiling Point Decomposes upon heating
41.4 g/100 mL (0 °C), 50.8
Solubility in Water /100 mL (20 °C), 105.7 g/100

mL (100 °C)

Soluble in liquid ammonia and
o methanol; slightly soluble in
Solubility in other solvents ] )
ethanol; insoluble in ether and

acetone.

Stable under recommended
storage conditions.

Stability Decomposes upon heating or
UV irradiation to potassium

metal and nitrogen gas.

Toxicological Data

Potassium azide is extremely toxic, with a mechanism of action similar to that of cyanides by
inhibiting cytochrome c oxidase. The primary route of acute exposure is ingestion.

Metric Value Species Route Source

LDso (Lethal

27 mg/kg Rat Oral
Dose, 50%)
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Symptoms of Exposure: Symptoms of exposure can include nausea, headache, vomiting,
hypotension, effects on the nervous system, and blindness. The toxicological properties of this
substance have not been fully investigated.

Hazard Identification and GHS Classification

The Globally Harmonized System (GHS) of Classification and Labelling of Chemicals provides
a standardized framework for hazard communication.
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Caption: GHS classification for Potassium Azide.

Experimental Protocols and Safe Handling

Strict adherence to safety protocols is mandatory when working with potassium azide.
Engineering Controls:
e Work with this chemical in a designated fume hood.

e Use process enclosures, local exhaust ventilation, or other engineering controls to maintain
airborne levels below exposure limits.

e Provide appropriate exhaust ventilation at places where dust is formed.
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Personal Protective Equipment (PPE):
o Eye Protection: Wear chemical splash goggles or a face shield.

o Hand Protection: Viton gloves are recommended. Always inspect gloves before use and use
proper glove removal technique.

o Skin and Body Protection: Wear a lab coat, long pants, and closed-toed shoes. A complete
suit protecting against chemicals may be necessary depending on the concentration and
amount of the substance handled.

» Respiratory Protection: If engineering controls are insufficient, use a NIOSH/OSHA-approved
air-purifying dust or mist respirator. Personnel must be trained and fit-tested for respirator
use.

Handling Procedures:

Avoid contact with skin, eyes, and clothing.

Avoid the formation of dust and aerosols.

Avoid shock and friction.

Keep away from sources of ignition; no smoking.

Wash hands thoroughly after handling.

Storage:

Store in a tightly closed container in a cool, dry, and well-ventilated area.

Store away from incompatible substances such as strong acids and metals.

Keep away from heat, sparks, and open flames.

Handle and store under an inert gas as it is heat-sensitive.

First Aid Measures
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Immediate medical attention is critical in case of exposure.

Exposure to Potassium Azide

E—

Routes of Exposure and Fifst Aid
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First liid Actions L

Immediately flush skin with plenty of water for at least 15 minutes.
Remove contaminated clothing.

Move to fresh air.

If not breathing, give artificial respiration.

Seek Immediate Medical Attention for ALL Routes of Exposure

Immediately flush eyes with plenty of water for at least 15 minutes.

Rinse mouth with water.
Do NOT induce vomiting.

Click to download full resolution via product page

Caption: First aid procedures for potassium azide exposure.

Fire-Fighting Measures and Accidental Release

Potassium azide is not flammable but can decompose explosively if heated rapidly.

Extinguishing Media:

o Suitable: Use water spray, alcohol-resistant foam, dry chemical, or carbon dioxide.

o Unsuitable: No limitations on extinguishing agents are given.

Fire-Fighting Procedures:

o Wear a self-contained breathing apparatus (SCBA) and full protective clothing.

o Stay in the danger area only with appropriate protection.
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Fire Involving Potassium Azide

Suitable Extinguishing Media
- Water Spray Required Protective Equipment
- Alcohol-Resistant Foam - Self-Contained Breathing Apparatus (SCBA)
- Dry Chemical - Full Protective Clothing
- Carbon Dioxide

Special Hazards
- May explode if heated rapidly.
- Decomposes to potassium metal and nitrogen gas.
- Fire may produce toxic gases (Nitrogen oxides, Potassium oxides).

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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